Cas no 1805045-54-8 (4-(Difluoromethyl)-3,6-dihydroxypyridine-2-sulfonamide)

• Product Name: 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-sulfonamide
• CAS No: 1805045-54-8
• MF: C₆H₆F₂N₂O₄S
• MW: 240.184647083282
• CID: 4917287
• Update Time: 2025-06-26

4-(Difluoromethyl)-3,6-dihydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-sulfonamide

• Inchi： 1S/C6H6F2N2O4S/c7-5(8)2-1-3(11)10-6(4(2)12)15(9,13)14/h1,5,12H,(H,10,11)(H2,9,13,14)
• InChI Key： IIFPWWCWGIHHMA-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C(F)F)=CC(N1)=O)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 460
• XLogP3: -0.9
• Topological Polar Surface Area: 118

Additional information on 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-sulfonamide

4-(Difluoromethyl)-3,6-dihydroxypyridine-2-sulfonamide (CAS No. 1805045-54-8)

The compound 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-sulfonamide, identified by the CAS registry number CAS No. 1805045-54-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development due to their unique pharmacological properties. The presence of the difluoromethyl group and the dihydroxy pyridine ring introduces additional functional diversity, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry, particularly in the development of inhibitors for various enzymes and receptors. The dihydroxy pyridine moiety in this compound is known to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, the sulfonamide group is known to enhance bioavailability and stability, making this compound a promising candidate for drug delivery systems.

The synthesis of 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-sulfonamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of eco-friendly solvents and catalysts in these syntheses aligns with the growing trend toward green chemistry practices.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical studies. Its ability to cross biological membranes efficiently suggests potential utility as an orally administered drug. Additionally, its metabolism pathways have been studied extensively, revealing that it undergoes phase II conjugation reactions, which are crucial for determining its safety and efficacy profiles.

The application of CAS No. 1805045-54-8 extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconductors. Recent advancements in nanotechnology have further expanded its potential applications, including its use as a building block for nanostructured materials.

In conclusion, 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-sulfonamide (CAS No. 1805045-54-8) represents a versatile compound with diverse applications across multiple scientific disciplines. Its chemical structure endows it with properties that make it valuable in both therapeutic and material science contexts. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both medicine and technology.